Cas no 1923069-39-9 (Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-2-[3-(trifluoromethyl)phenyl]-)

• Product Name: Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-2-[3-(trifluoromethyl)phenyl]-
• CAS No: 1923069-39-9
• MF: C₁₃H₁₂F₃N₃
• MW: 267.24969291687
• CID: 5162748
• Update Time: 2026-03-04

Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-2-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C13H12F3N3/c14-13(15,16)10-3-1-2-9(6-10)12-7-11-8-17-4-5-19(11)18-12/h1-3,6-7,17H,4-5,8H2
• InChI Key： VEJMLGNNLRGZMW-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC(C(F)(F)F)=C3)=NN1CCNC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-2-[3-(trifluoromethyl)phenyl]-

Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-2-[3-(trifluoromethyl)phenyl]- (CAS No. 1923069-39-9)

The compound Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-2-[3-(trifluoromethyl)phenyl]- (CAS No. 1923069-39-9) is a highly specialized heterocyclic compound with significant potential in various fields of organic chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their unique electronic properties and structural versatility. The presence of the trifluoromethyl group at the phenyl ring introduces additional functionality, making this compound a valuable building block for advanced chemical synthesis.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in drug discovery and materials science. For instance, researchers have explored the use of these compounds as potential candidates for anti-cancer therapies due to their ability to modulate key cellular pathways. The trifluoromethyl substituent in this compound enhances its stability and bioavailability, making it a promising lead for further pharmacological studies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the condensation of appropriate precursors under controlled conditions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound. Such advancements in synthetic methodology underscore the growing interest in this class of compounds among chemists and materials scientists.

The structural features of Pyrazolo[1,5-a]pyrazine derivatives make them ideal candidates for exploring novel electronic materials. For example, recent research has demonstrated that these compounds can serve as effective building blocks for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional electronic and mechanical properties. The integration of the trifluoromethylphenyl group further enhances the functionalization possibilities of these frameworks.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. The use of sustainable solvents and catalytic systems in its production aligns with current green chemistry principles. Additionally, the compound's stability under various environmental conditions ensures its safe handling and application in diverse industrial settings.

In conclusion, Pyrazolo[1,5-a]pyrazine, particularly the 4,5,6,7-tetrahydro-2-[3-(trifluoromethyl)phenyl]- derivative (CAS No. 1923069-39-9), represents a cutting-edge advancement in heterocyclic chemistry. Its unique structure and functional groups make it a versatile tool for both academic research and industrial applications. As ongoing research continues to uncover new potential uses for this compound, its role in shaping future innovations in chemistry and materials science is likely to grow significantly.